Cas no 1273673-93-0 (1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo-)

• Product Name: 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo-
• CAS No: 1273673-93-0
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 5243114
• Update Time: 2025-06-08

1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo-

• Inchi： 1S/C10H7BrO3/c11-6-3-5-1-2-8(12)9(5)7(4-6)10(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： UTULHEDZHMCLHV-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(O)=O)=CC(Br)=C2)C(=O)C1

Additional information on 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo-

1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo- (CAS No. 1273673-93-0): A Comprehensive Overview in Modern Chemical Biology

The compound 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo-, identified by its unique Chemical Abstracts Service number CAS No. 1273673-93-0, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its indene core structure modified with a bromine substituent and an oxo group, has garnered attention due to its versatile applications in synthetic chemistry and drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indene derivatives for their potential biological activities. The structural motif of indene, with its fused benzene and cyclopentane rings, provides a scaffold that can be readily modified to yield compounds with diverse pharmacological properties. Specifically, the presence of a carboxylic acid group at the 4-position and a bromine atom at the 6-position introduces unique reactivity that makes this compound particularly valuable for medicinal chemists.

The synthesis of 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo- involves a series of well-established organic transformations that highlight the compound's synthetic accessibility. The key steps typically include bromination of an indene precursor followed by oxidation to introduce the oxo group. This synthetic route underscores the compound's feasibility for large-scale production, which is crucial for both academic research and industrial applications.

One of the most compelling aspects of this compound is its utility as a building block in the development of novel therapeutic agents. The carboxylic acid moiety serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores through amide bond formation or esterification. Additionally, the bromine atom at the 6-position can be selectively modified via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups.

Recent studies have demonstrated the potential of 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo- in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its derivatives as inhibitors of enzymes involved in cancer metabolism. The indene scaffold has shown promise in disrupting metabolic networks that are often dysregulated in tumor cells, making it an attractive target for anticancer drug design.

The compound's structural features also make it relevant in the field of immunology. By modulating immune responses through targeted inhibition or activation, indene derivatives have been investigated as potential immunomodulators. Preliminary studies suggest that certain analogs of this compound can influence cytokine production and T-cell activation, paving the way for novel immunotherapeutic strategies.

In addition to its biological applications, 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo- has found utility in materials science. Its ability to undergo selective functionalization has been leveraged in the synthesis of organic semiconductors and liquid crystals. These materials are critical components in electronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs), where precise molecular architecture is essential for optimal performance.

The chemical biology community has also been interested in exploring the mechanistic aspects of how this compound interacts with biological targets. Advanced spectroscopic techniques combined with computational modeling have provided insights into its binding modes and interaction dynamics. Such detailed understanding is crucial for optimizing drug-like properties such as potency, selectivity, and pharmacokinetics.

The regulatory landscape surrounding 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxo- is favorable for research purposes. As it does not fall under any restricted categories such as hazardous materials or controlled substances, researchers can freely explore its synthetic derivatives without navigating complex regulatory hurdles. This freedom fosters innovation and accelerates the discovery process.

In conclusion, 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-3-oxy, with its CAS number CAS No. 1273673, stands out as a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and synthetic accessibility make it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and mechanisms associated with this molecule, its significance in both academic and industrial settings is poised to grow even further.